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Compound of Interest

Oxacyclohexadec-13-en-2-one,

(13E)-

cat. No.: B12686195

Compound Name:

(13E)-Oxacyclohexadec-13-en-2-one: A Synthetic
Musk in Profile

(13E)-Oxacyclohexadec-13-en-2-one, a macrocyclic lactone with the CAS number 4941-78-0,
is a synthetic musk fragrance ingredient valued in the perfume industry for its unique scent
profile. This technical guide delves into the current understanding of this compound, focusing
on its discovery as a synthetic molecule and the absence of confirmed natural sources.

While scientific inquiry has explored the potential presence of (13E)-Oxacyclohexadec-13-en-2-
one in biological matrices, there is a notable lack of publicly available scientific literature
confirming its natural occurrence.[1] Investigations into potential plant-based sources, such as
Carica papaya (papaya) seed oil, have not yielded any evidence of its presence.[1]
Furthermore, there is no scientific evidence to suggest its role as a pheromone or a plant
growth regulator in nature.[1] Consequently, (13E)-Oxacyclohexadec-13-en-2-one is
recognized as a synthetic musk.[1]

Physicochemical Properties

A summary of the available quantitative data for (13E)-Oxacyclohexadec-13-en-2-one is

presented in Table 1.
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Property Value Source
Molecular Formula C15H2602

Molecular Weight 238.37 g/mol

CAS Number 4941-78-0 [2]
Boiling Point 383.00 to 384.00 °C @ 760.00 o]

mm Hg

Vapor Pressure

0.000004 mmHg @ 25.00 °C

(estimated)

[2]

Flash Point

322.00 °F. TCC (161.20 °C.)

(estimated)

[2]

logP (o/w)

5.060 (estimated)

[2]

Water Solubility

1.859 mg/L @ 25 °C

(estimated)

[2]

Solubility

Soluble in alcohol

[2]

Discovery and Synthesis: A Historical Perspective

The "discovery" of (13E)-Oxacyclohexadec-13-en-2-one is rooted in the broader history of

synthetic musk development, which sought to find viable alternatives to animal-derived musks.

The general workflow for the discovery and development of such synthetic fragrance molecules

is outlined below.
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A generalized workflow for the discovery and synthesis of novel fragrance compounds.
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Experimental Protocols: A General Overview

While specific, detailed experimental protocols for the initial synthesis of (13E)-
Oxacyclohexadec-13-en-2-one are not readily available in the public domain, the synthesis of
macrocyclic lactones is a well-established field in organic chemistry. A general methodology for
the synthesis of such compounds often involves a key macrocyclization step. One common
approach is Ring-Closing Metathesis (RCM).

General Protocol for Ring-Closing Metathesis (RCM) for Macrocyclization:

o Substrate Synthesis: A linear ester precursor containing terminal alkene functionalities is
synthesized through standard organic chemistry techniques.

o Degassing of Solvent: A suitable solvent (e.g., dichloromethane or toluene) is degassed by
bubbling with an inert gas (e.g., argon or nitrogen) for a specified period to remove dissolved
oxygen, which can deactivate the catalyst.

o Reaction Setup: The linear diene precursor is dissolved in the degassed solvent in a reaction
vessel under an inert atmosphere.

o Catalyst Addition: A solution of a Grubbs' catalyst (e.g., Grubbs' first or second generation
catalyst) in the degassed solvent is added to the reaction mixture. The reaction is typically
run at high dilution to favor intramolecular cyclization over intermolecular polymerization.

¢ Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical
technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), to
determine the consumption of the starting material and the formation of the product.

» Work-up: Upon completion, the reaction is quenched, often by the addition of a reagent like
ethyl vinyl ether to deactivate the catalyst. The solvent is then removed under reduced
pressure.

« Purification: The crude product is purified using column chromatography on silica gel to
isolate the desired macrocyclic lactone from any remaining starting material, catalyst
residues, and byproducts.
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o Characterization: The structure and purity of the final product are confirmed using
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared
(IR) spectroscopy, and Mass Spectrometry (MS).

This generalized protocol illustrates a common strategy for the synthesis of macrocyclic
lactones like (13E)-Oxacyclohexadec-13-en-2-one. The specific starting materials and reaction
conditions would be tailored to achieve the desired target molecule.

Signaling Pathways and Logical Relationships

The primary role of (13E)-Oxacyclohexadec-13-en-2-one is as a fragrance ingredient. Its
interaction with the olfactory system is the key "signaling pathway" of interest.
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A simplified diagram of the olfactory signal transduction cascade initiated by an odorant
molecule.

In conclusion, (13E)-Oxacyclohexadec-13-en-2-one is a synthetic macrocyclic musk with no
confirmed natural occurrence. Its "discovery" is a product of the ongoing research and
development in the field of fragrance chemistry. While specific details of its initial synthesis are
proprietary, its creation would have followed established principles of organic synthesis, with
macrocyclization being a key step. Its primary function is to elicit a musk-like odor through
interaction with the olfactory system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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